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Compound of Interest

Compound Name: AM-156

Cat. No.: B605366

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Logistical Information for the Disposal of AM-156

This document provides comprehensive guidance on the proper disposal procedures for AM-
156, chemically identified as 2-Amino-2-methyl-1-propanol. Adherence to these protocols is
critical to ensure personnel safety and environmental compliance in laboratory and drug
development settings.

I. Safety and Hazard Information

AM-156 is a colorless, viscous liquid that functions as a pH adjuster and is used as an
intermediate in pharmaceutical synthesis.[1] It is classified as a skin and eye irritant and is
harmful to aquatic life with long-lasting effects.[2][3][4]

Summary of Hazard Data:
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Hazard Classification Description Precautionary Statement

P264: Wash skin thoroughly
Skin Corrosion/Irritation Causes skin irritation.[2][3][4] after handling.[1][2] P280:
Wear protective gloves.[1][2]

P280: Wear eye
protection/face protection.[3][4]
P305+P351+P338+P310: IF IN
EYES: Rinse cautiously with
) o Causes serious eye damage. water for several minutes.
Serious Eye Damage/Irritation _
[21[314] Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON

CENTER/doctor.[2][3][4]

] ) Harmful to aquatic life with P273: Avoid release to the
Aquatic Hazard (Chronic) ) )
long lasting effects.[2][3][4] environment.[1][2][3][4]
Ecotoxicity Data:
Test Species Result Exposure Time

Lepomis macrochirus
LC50 ) ] 190 mg/L 96 hours
(Bluegill sunfish)

Il. Detailed Disposal Protocol

The primary recommended method for the disposal of AM-156 is through a licensed waste
disposal company. For small quantities, the following protocol, which involves neutralization
and subsequent disposal, can be considered if permitted by local regulations.

Experimental Protocol for Neutralization of Small Spills or Residues:
Objective: To neutralize the basic properties of 2-Amino-2-methyl-1-propanol before disposal.

Materials:
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e AM-156 waste
¢ Dilute hydrochloric acid (HCI) or sulfuric acid (H2SOa4) (e.g., 1M solution)
e pH indicator strips or a calibrated pH meter

o Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles,
lab coat

 Stir bar and stir plate
» Beaker or flask of appropriate size
e Fume hood
Procedure:
e Preparation:
o Ensure all work is conducted within a certified chemical fume hood.

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab
coat.

o Place the beaker or flask containing the AM-156 waste on a stir plate and add a stir bar.
o Neutralization:

o While stirring, slowly and carefully add the dilute acid to the AM-156 waste. The reaction is
exothermic and may generate heat.

o Monitor the pH of the solution regularly using pH indicator strips or a pH meter.
o Continue adding acid dropwise until the pH of the solution is neutral (pH 6.5-7.5).
e Disposal:

o Once neutralized, the resulting solution must be disposed of in accordance with local,
state, and federal regulations.
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o Consult your institution's Environmental Health and Safety (EHS) office for specific
guidance on the disposal of the neutralized solution. In many cases, it may be permissible
to dispose of it down the drain with copious amounts of water, but this must be confirmed.

o For larger quantities or unneutralized waste, arrange for pickup by a licensed chemical
waste disposal company.[3][4]

Container Disposal:
o Empty containers should be triple-rinsed with a suitable solvent (e.g., water).
e The rinsate should be collected and treated as hazardous waste.

e Puncture and crush the triple-rinsed containers to prevent reuse before disposing of them in
an approved solid waste landfill.

lll. Disposal Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of AM-156.

Click to download full resolution via product page

Caption: AM-156 Disposal Decision Workflow.
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Caption: AM-156 Spill Response Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of AM-156 (2-Amino-2-methyl-1-
propanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605366#am-156-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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